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Compound of Interest

Compound Name: SBC-110736

Cat. No.: B610721

Audience: Researchers, scientists, and drug development professionals.

Introduction

SBC-110736 is a potent and selective small-molecule inhibitor of Proprotein Convertase
Subtilisin/Kexin type 9 (PCSK?9).[1][2] The PCSK9 protein plays a critical role in cholesterol
homeostasis by binding to the low-density lipoprotein receptor (LDLR) on the surface of
hepatocytes, targeting it for lysosomal degradation.[3][4][5] By inhibiting the PCSK9-LDLR
interaction, SBC-110736 prevents LDLR degradation, leading to increased recycling of the
receptor to the cell surface.[1] This enhances the clearance of LDL-cholesterol (LDL-C) from
the bloodstream, making SBC-110736 a valuable tool for research in hypercholesterolemia and
cardiovascular disease.[1][6]

Accurate and consistent experimental results depend on the proper preparation of stock
solutions. This document provides a detailed protocol for the solubilization and storage of SBC-
110736 in dimethyl sulfoxide (DMSO).

Physicochemical and Storage Data

Proper handling and storage are crucial for maintaining the stability and activity of SBC-
110736. The following tables summarize key quantitative data for the compound.

Table 1: Physicochemical Properties of SBC-110736
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Property Value Reference

Molecular Weight 413.52 g/mol [1]

Molecular Formula C26H27N302 [11[7]

CAS Number 1629166-02-4 [1][2]

Appearance White to off-white solid powder  [6]

Solubility in DMSO > 81 mg/mL (= 195.88 mM) [2][6]117]

Water Solubility Insoluble [21[7]
Table 2: Recommended Storage Conditions

Form Temperature Stability Period Reference

Solid Powder -20°C 3 years [6]

4°C 2 years [6]

Stock Solution in

DMSO -80°C 2 years [6]

-20°C 1 month to 1 year [61[7]

Note: To ensure maximum stability, it is highly recommended to aliquot stock solutions into

single-use volumes to avoid repeated freeze-thaw cycles.[6][7]

Experimental Protocol: Stock Solution Preparation

3.1. Materials and Equipment

SBC-110736 solid powder
Anhydrous or high-purity dimethyl sulfoxide (DMSO)
Calibrated analytical balance

Sterile, polypropylene microcentrifuge tubes or cryovials
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o Calibrated micropipettes and sterile tips
e Vortex mixer and/or sonicator

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
3.2. Safety Precautions
o Always handle SBC-110736 and DMSO in a well-ventilated area or a chemical fume hood.
» Wear appropriate PPE to avoid skin and eye contact.
o Consult the Safety Data Sheet (SDS) for SBC-110736 and DMSO before handling.
3.3. Step-by-Step Procedure

o Equilibration: Allow the SBC-110736 powder and anhydrous DMSO to warm to room
temperature before opening to prevent moisture condensation. Moisture can significantly
reduce the solubility of the compound.[2][6]

o Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the
desired mass of SBC-110736 powder into the tube.

o Calculation of Solvent Volume: Use the formula below to calculate the volume of DMSO
required to achieve the desired stock concentration.

Volume (mL) = [Mass (mg) / Molecular Weight ( g/mol )] / Concentration (mol/L)

Example Calculation for 1 mL of a 10 mM Stock Solution:

[e]

Mass (mg) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/9g)

[e]

Mass (mg) = 0.010 mol/L x 0.001 L x 413.52 g/mol x 1000 mg/g = 4.1352 mg

o

Therefore, weigh 4.14 mg of SBC-110736 and add 1.0 mL of DMSO.
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» Dissolution: Add the calculated volume of DMSO to the tube containing the SBC-110736
powder.

e Mixing: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. If
necessary, use a bath sonicator for a few minutes to aid dissolution. A clear, particulate-free
solution should be obtained.

» Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile
cryovials. Store the aliquots at -20°C or -80°C, protected from light, as specified in Table 2.

Visualization of Workflow and Mechanism

The following diagrams illustrate the experimental workflow for preparing the stock solution and
the signaling pathway through which SBC-110736 exerts its effect.
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Caption: Workflow for preparing SBC-110736 stock solution.
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Caption: SBC-110736 inhibits PCSK9, promoting LDLR recycling.

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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